Cas no 2228454-82-6 (2,3-dichloro-5-(3-methylazetidin-3-yl)oxypyridine)

• Product Name: 2,3-dichloro-5-(3-methylazetidin-3-yl)oxypyridine
• CAS No: 2228454-82-6
• MF: C₉H₁₀Cl₂N₂O
• MW: 233.09450006485
• CID: 6244749
• PubChem ID: 165794441
• Update Time: 2025-10-20

2,3-dichloro-5-(3-methylazetidin-3-yl)oxypyridine Chemical and Physical Properties

Names and Identifiers

• 2,3-dichloro-5-(3-methylazetidin-3-yl)oxypyridine
• 2,3-dichloro-5-[(3-methylazetidin-3-yl)oxy]pyridine
• EN300-1980588
• 2228454-82-6

• Inchi： 1S/C9H10Cl2N2O/c1-9(4-12-5-9)14-6-2-7(10)8(11)13-3-6/h2-3,12H,4-5H2,1H3
• InChI Key： USBFCUQMLQNMTC-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CC(=C1)OC1(C)CNC1)Cl

Computed Properties

• Exact Mass: 232.0170183g/mol
• Monoisotopic Mass: 232.0170183g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 34.2Ų

Additional information on 2,3-dichloro-5-(3-methylazetidin-3-yl)oxypyridine

Recent Advances in the Study of 2,3-Dichloro-5-(3-methylazetidin-3-yl)oxypyridine (CAS: 2228454-82-6)

The compound 2,3-dichloro-5-(3-methylazetidin-3-yl)oxypyridine (CAS: 2228454-82-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique azetidine and pyridine moieties, has shown promising potential in various therapeutic applications, particularly in the development of novel kinase inhibitors and antimicrobial agents. Recent studies have focused on elucidating its molecular mechanisms, optimizing its synthetic pathways, and exploring its biological activities.

One of the key findings in recent research is the compound's role as a potent inhibitor of specific protein kinases involved in inflammatory and oncogenic pathways. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that 2,3-dichloro-5-(3-methylazetidin-3-yl)oxypyridine exhibits high selectivity for certain kinase targets, making it a valuable candidate for drug development. The study utilized molecular docking and kinetic assays to validate its binding affinity and inhibitory effects, providing a solid foundation for further preclinical evaluations.

In addition to its kinase inhibitory properties, recent investigations have highlighted the compound's antimicrobial efficacy. A research team from the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters (2024) that 2,3-dichloro-5-(3-methylazetidin-3-yl)oxypyridine displays broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum beta-lactamase (ESBL)-producing Escherichia coli. The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis and interfere with essential enzymatic processes.

The synthetic accessibility of 2,3-dichloro-5-(3-methylazetidin-3-yl)oxypyridine has also been a focal point of recent research. A novel and scalable synthetic route was described in Organic Process Research & Development (2023), which significantly improved the yield and purity of the compound. This advancement is expected to facilitate its large-scale production and further pharmacological studies. The optimized protocol involves a series of regioselective chlorination and azetidine ring formation steps, which have been meticulously characterized using NMR and mass spectrometry.

Despite these promising developments, challenges remain in the clinical translation of 2,3-dichloro-5-(3-methylazetidin-3-yl)oxypyridine. Pharmacokinetic studies have indicated that the compound exhibits moderate bioavailability and requires further structural modifications to enhance its metabolic stability. Ongoing research is exploring prodrug strategies and formulation technologies to address these limitations. Additionally, toxicological assessments are underway to ensure its safety profile for potential therapeutic use.

In conclusion, 2,3-dichloro-5-(3-methylazetidin-3-yl)oxypyridine (CAS: 2228454-82-6) represents a versatile and pharmacologically active scaffold with significant potential in drug discovery. Its dual functionality as a kinase inhibitor and antimicrobial agent, coupled with recent advancements in synthetic methodologies, positions it as a compelling subject for future research. Continued efforts to optimize its pharmacokinetic properties and evaluate its efficacy in vivo will be critical in realizing its therapeutic applications.